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Compound of Interest

Compound Name:
2-Bromo-3-chloro-6-fluorobenzyl

alcohol

CAS No.: 1823576-75-5

Cat. No.: B1449690

Get Quote

In the landscape of modern medicinal chemistry and organic synthesis, the precise

arrangement of substituents on an aromatic scaffold is a critical design element. Halogen

atoms, in particular, serve as powerful modulators of a molecule's physicochemical and

pharmacological properties, influencing everything from metabolic stability and membrane

permeability to binding affinity and target selectivity.[1] 2-Bromo-3-chloro-6-fluorobenzyl
alcohol emerges as a noteworthy building block, offering a unique and synthetically versatile

pattern of halogenation. This guide provides a comprehensive technical overview of this

compound, from its fundamental properties to its synthesis and potential applications,

grounded in established chemical principles.

Core Molecular Profile
Understanding the fundamental characteristics of a chemical entity is the bedrock of its

effective utilization. 2-Bromo-3-chloro-6-fluorobenzyl alcohol is a polysubstituted aromatic

compound whose utility is defined by its precise molecular architecture.

Chemical Identity and Structure
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The systematic placement of three different halogen atoms (F, Cl, Br) on the benzyl alcohol

framework creates a molecule with distinct electronic and steric properties. The fluorine at

position 6, chlorine at position 3, and bromine at position 2 each contribute to the molecule's

reactivity and potential as a synthetic intermediate.

IUPAC Name: (2-Bromo-3-chloro-6-fluorophenyl)methanol[2]

CAS Number: 1823576-75-5[3]

Molecular Formula: C₇H₅BrClFO[2][3]

SMILES:FC1=C(C(Br)=C(Cl)C=C1)CO[3]

InChI:InChI=1S/C7H5BrClFO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-2,11H,3H2[2]

Physicochemical Properties
The quantitative data associated with a molecule are essential for experimental design, from

reaction setup to purification and analysis.

Property Value Source

Molecular Weight 239.47 g/mol [3]

Monoisotopic Mass 237.91963 Da [2]

Predicted XlogP 2.5 [2]

Appearance
Typically a solid (extrapolated

from similar compounds)
[4]

Synthetic Pathways and Methodologies
While commercial availability exists, understanding the synthetic routes to 2-Bromo-3-chloro-
6-fluorobenzyl alcohol is crucial for custom synthesis projects and for appreciating its

chemical lineage. A common and effective strategy for synthesizing substituted benzyl alcohols

is the reduction of the corresponding benzaldehyde or benzoic acid.[5][6]
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Proposed Synthesis Workflow: Reduction of a Carbonyl
Precursor
The most logical synthetic approach involves the reduction of a suitable carbonyl-containing

precursor, such as 2-bromo-3-chloro-6-fluorobenzaldehyde. This method is widely employed

for its high efficiency and selectivity for the benzyl alcohol product.[5]

2-Bromo-3-chloro-6-fluorobenzaldehyde
(Precursor)

Sodium Borohydride (NaBH₄)
in Methanol/DCM

Reduction

Aqueous Workup &
Extraction

2-Bromo-3-chloro-6-fluorobenzyl alcohol
(Final Product)

Column Chromatography
(Silica Gel)

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2-Bromo-3-chloro-6-fluorobenzyl alcohol.

Detailed Experimental Protocol
This protocol is a representative procedure based on established methods for the reduction of

aromatic aldehydes.[6][7] It is designed to be self-validating through in-process monitoring.
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Objective: To synthesize 2-Bromo-3-chloro-6-fluorobenzyl alcohol from 2-bromo-3-chloro-6-

fluorobenzaldehyde.

Materials:

2-bromo-3-chloro-6-fluorobenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH), anhydrous

Dichloromethane (DCM), anhydrous

Saturated aqueous ammonium chloride (NH₄Cl) solution

Deionized water

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

add 2-bromo-3-chloro-6-fluorobenzaldehyde (1.0 eq) and dissolve it in a mixture of DCM and

MeOH (e.g., a 4:1 ratio).

Cooling: Cool the solution to 0 °C using an ice-water bath. This is a critical step to control the

exothermicity of the reduction reaction.

Addition of Reducing Agent: Add sodium borohydride (NaBH₄, ~1.5 eq) portion-wise over 15-

20 minutes. The portion-wise addition prevents a rapid, uncontrolled reaction and ensures

efficient reduction.
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Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

A successful reaction is indicated by the consumption of the starting aldehyde spot and the

appearance of a new, more polar spot corresponding to the alcohol product.

Quenching: Once the reaction is complete (typically 1-2 hours), slowly add saturated

aqueous NH₄Cl solution to quench the excess NaBH₄.

Extraction: Transfer the mixture to a separatory funnel and add deionized water. Extract the

aqueous layer with DCM (3x). The multiple extractions ensure maximum recovery of the

organic product.

Washing & Drying: Combine the organic layers and wash sequentially with deionized water

and brine. The brine wash helps to remove residual water from the organic phase. Dry the

organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.

Purify the resulting crude product by column chromatography on silica gel to yield the pure 2-
Bromo-3-chloro-6-fluorobenzyl alcohol.

Applications in Drug Discovery and Organic
Synthesis
The true value of a building block is defined by its utility. Halogenated aromatic compounds are

foundational in pharmaceutical development.[1] The specific substitution pattern of 2-Bromo-3-
chloro-6-fluorobenzyl alcohol makes it a valuable intermediate for several reasons.

Scaffold for Complex Molecules: It serves as a starting point for synthesizing more elaborate

molecules. The alcohol functional group is a versatile handle for various transformations,

including oxidation to an aldehyde, conversion to a leaving group (e.g., benzyl bromide) for

nucleophilic substitution, or etherification.[8][9]

Protecting Group Chemistry: Substituted benzyl alcohols can be used to form benzyl ethers,

a robust and widely used protecting group for alcohols in multi-step synthesis.[10] The

electron-withdrawing halogens on this specific molecule are expected to modify the stability

of the corresponding benzyl ether, potentially offering advantages over standard benzyl

protecting groups in certain chemical environments.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1449690/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-aromatic-building-blocks
https://www.benchchem.com/product/b1449690/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-aromatic-building-blocks
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b1449690/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-aromatic-building-blocks
https://www.benchchem.com/product/b1449690/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-aromatic-building-blocks
https://www.smolecule.com/products/s13949665
https://pdf.benchchem.com/1410/A_Comparative_Analysis_of_the_Reactivity_of_2_Bromo_3_6_dichlorobenzyl_alcohol_and_2_6_dichlorobenzyl_alcohol.pdf
https://pdf.benchchem.com/1410/Application_Notes_and_Protocols_for_2_Bromo_3_6_dichlorobenzyl_Alcohol_in_Protecting_Group_Chemistry.pdf
https://pdf.benchchem.com/1410/Application_Notes_and_Protocols_for_2_Bromo_3_6_dichlorobenzyl_Alcohol_in_Protecting_Group_Chemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Modulation of Biological Activity: The introduction of this moiety into a potential drug

candidate can significantly impact its biological profile. The halogens can participate in

halogen bonding, alter the molecule's electronics (pKa), and block sites of metabolism,

potentially enhancing the compound's efficacy and pharmacokinetic properties.[1][11]

Safety and Handling
While a specific Safety Data Sheet (SDS) for this exact compound is not widely published, data

from structurally similar halogenated benzyl alcohols provide a strong basis for safe handling

protocols.[4][12]

4.1. GHS Hazard Classification (Anticipated) Based on analogous compounds, the following

classifications are likely:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[12]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[4][12]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[4][12]

Specific Target Organ Toxicity, Single Exposure (Category 3), H335: May cause respiratory

irritation.[4][12]

4.2. Handling and Personal Protective Equipment (PPE)

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.[13]

Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves

(e.g., nitrile), safety glasses or goggles, and a lab coat.[12]

Handling Precautions: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or

vapors. Wash hands thoroughly after handling.

4.3. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[14]
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In Case of Skin Contact: Immediately wash off with soap and plenty of water. Seek medical

attention if irritation persists.[12][14]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[12]

[14]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

Conclusion
2-Bromo-3-chloro-6-fluorobenzyl alcohol represents a highly functionalized and synthetically

valuable building block for the research and drug development community. Its unique

polysubstituted halogen pattern provides a platform for creating novel chemical entities with

tailored properties. By understanding its core profile, synthetic accessibility, and potential

applications, scientists can strategically leverage this compound to advance complex synthetic

campaigns and accelerate the discovery of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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